Cas no 733800-78-7 (1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)-)

• Product Name: 1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)-
• CAS No: 733800-78-7
• MF: C₁₆H₁₇ClO₂
• MW: 276.757983922958
• CID: 542569
• PubChem ID: 71404222
• Update Time: 2025-04-19

1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 1-(4-chlorophenyl)-2-methyl-3-phenyl-, (1S,2S,3S)-
• (1S,2S,3S)-1-(4-chlorophenyl)-2-methyl-3-phenylpropane-1,3-diol
• DTXSID00825078
• 733800-78-7

• Inchi： 1S/C16H17ClO2/c1-11(15(18)12-5-3-2-4-6-12)16(19)13-7-9-14(17)10-8-13/h2-11,15-16,18-19H,1H3/t11-,15-,16-/m0/s1
• InChI Key： FNILULMJTKCPGR-UVBJJODRSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]([C@@H](C)[C@@H](C1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 276.0917075g/mol
• Monoisotopic Mass: 276.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų